6'-Chloro-2-(dimethylamino)-N-methyl-o-acetotoluidide hydrochloride
Description
Chemical Identity: 6'-Chloro-2-(dimethylamino)-N-methyl-o-acetotoluidide hydrochloride (CAS: 77966-55-3, referred to as V 252) is a hydrochlorinated acetamide derivative with the molecular formula C₁₁H₁₅ClN₂O·ClH and a molecular weight of 263.19 g/mol . Structurally, it features a chloro-substituted aromatic ring, a dimethylamino group, and a methyl-acetamide moiety. The hydrochloride salt enhances its solubility in polar solvents, which is critical for pharmaceutical or agrochemical applications.
Properties
CAS No. |
77966-56-4 |
|---|---|
Molecular Formula |
C12H18Cl2N2O |
Molecular Weight |
277.19 g/mol |
IUPAC Name |
[2-(2-chloro-N,6-dimethylanilino)-2-oxoethyl]-dimethylazanium;chloride |
InChI |
InChI=1S/C12H17ClN2O.ClH/c1-9-6-5-7-10(13)12(9)15(4)11(16)8-14(2)3;/h5-7H,8H2,1-4H3;1H |
InChI Key |
CVGHYFDUPQDZOH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=CC=C1)Cl)N(C)C(=O)C[NH+](C)C.[Cl-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Comparisons
Key Comparative Insights :
Alachlor’s methoxymethyl group improves soil mobility, making it effective as a pre-emergent herbicide, whereas V 252’s methyl-acetamide may favor metabolic stability .
Toxicity and Safety: V 252 and its diethylamino analog (CAS 102489-52-1) both exhibit mild ocular irritation, but V 252’s lower molecular weight may correlate with faster systemic clearance .
Thermal Degradation: V 252 releases Cl⁻ and NOₓ upon decomposition, similar to alachlor, but its hydrochloride form may reduce volatility compared to non-salt analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
